Cas no 1344974-68-0 ((2R)-2-amino-3-(oxolan-3-yl)propanoic acid)
(2R)-2-Amino-3-(oxolan-3-yl)propanoic acid is a non-proteinogenic amino acid featuring a stereospecific (R)-configuration at the α-carbon and a tetrahydrofuran (oxolane) side chain. This chiral compound is of interest in medicinal chemistry and peptide research due to its constrained cyclic ether moiety, which can enhance conformational stability and influence bioactive properties. Its structural uniqueness makes it valuable for designing peptidomimetics or probing enzyme-substrate interactions. The oxolane ring may also improve metabolic stability compared to linear analogs. Suitable for synthetic applications, it serves as a versatile building block in asymmetric synthesis and drug discovery. High-purity grades ensure reproducibility in research and development.
1344974-68-0 structure
Product Name:(2R)-2-amino-3-(oxolan-3-yl)propanoic acid
CAS No:1344974-68-0
MF:C7H13NO3
MW:159.183022260666
CID:1039996
PubChem ID:70701226
Update Time:2025-05-28
(2R)-2-amino-3-(oxolan-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-Amino-3-(tetrahydrofuran-3-yl)propanoic acid
- (2R)-2-amino-3-(oxolan-3-yl)propanoic acid
- 1344974-68-0
- (2R)-2-Amino-3-(tetrahydrofuran-3-yl)propanoicacid
- 3-Oxolan-3-yl-D-alanine
- A887905
- DB-327670
- DTXSID10743976
- CS-0271961
- 3-Furanpropanoic acid, alpha-aminotetrahydro-, (alphaR)-
- EN300-1299377
-
- MDL: MFCD16858059
- Inchi: 1S/C7H13NO3/c8-6(7(9)10)3-5-1-2-11-4-5/h5-6H,1-4,8H2,(H,9,10)/t5?,6-/m1/s1
- InChI Key: OTUZUAJROYEUAS-PRJDIBJQSA-N
- SMILES: O1CCC(C1)C[C@H](C(=O)O)N
Computed Properties
- Exact Mass: 159.08954328g/mol
- Monoisotopic Mass: 159.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.8
- Topological Polar Surface Area: 72.6Ų
(2R)-2-amino-3-(oxolan-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM195964-1g |
(2R)-2-Amino-3-(tetrahydrofuran-3-yl)propanoic acid |
1344974-68-0 | 95% | 1g |
$435 | 2021-06-09 | |
| Chemenu | CM195964-5g |
(2R)-2-Amino-3-(tetrahydrofuran-3-yl)propanoic acid |
1344974-68-0 | 95% | 5g |
$1739 | 2021-06-09 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-10071-10g |
(2R)-2-AMINO-3-(TETRAHYDROFURAN-3-YL)PROPANOIC ACID |
1344974-68-0 | 95% | 10g |
$2500 | 2023-09-07 | |
| Chemenu | CM195964-1g |
(2R)-2-Amino-3-(tetrahydrofuran-3-yl)propanoic acid |
1344974-68-0 | 95% | 1g |
$435 | 2023-02-18 | |
| Chemenu | CM195964-5g |
(2R)-2-Amino-3-(tetrahydrofuran-3-yl)propanoic acid |
1344974-68-0 | 95% | 5g |
$1739 | 2023-02-18 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-10071-25g |
(2R)-2-AMINO-3-(TETRAHYDROFURAN-3-YL)PROPANOIC ACID |
1344974-68-0 | 95% | 25g |
$3500 | 2023-09-07 | |
| Enamine | EN300-1299377-0.05g |
(2R)-2-amino-3-(oxolan-3-yl)propanoic acid |
1344974-68-0 | 0.05g |
$1020.0 | 2023-06-06 | ||
| Enamine | EN300-1299377-0.1g |
(2R)-2-amino-3-(oxolan-3-yl)propanoic acid |
1344974-68-0 | 0.1g |
$1068.0 | 2023-06-06 | ||
| Enamine | EN300-1299377-0.25g |
(2R)-2-amino-3-(oxolan-3-yl)propanoic acid |
1344974-68-0 | 0.25g |
$1117.0 | 2023-06-06 | ||
| Enamine | EN300-1299377-0.5g |
(2R)-2-amino-3-(oxolan-3-yl)propanoic acid |
1344974-68-0 | 0.5g |
$1165.0 | 2023-06-06 |
(2R)-2-amino-3-(oxolan-3-yl)propanoic acid Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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